Cas no 62246-98-4 (Methanone, (3,4-dichlorophenyl)-4-pyridinyl-)

• Product Name: Methanone, (3,4-dichlorophenyl)-4-pyridinyl-
• CAS No: 62246-98-4
• MF: C₁₂H₇Cl₂NO
• MW: 252.096081018448
• CID: 452619
• PubChem ID: 599203
• Update Time: 2025-04-19

Methanone, (3,4-dichlorophenyl)-4-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (3,4-dichlorophenyl)-4-pyridinyl-
• (3,4-dichlorophenyl)-pyridin-4-ylmethanone
• MYNUUPOPJUCZCU-UHFFFAOYSA-N
• 3,4-Dichlorophenyl-4-pyridyl ketone
• 62246-98-4
• AKOS000280011
• DTXSID00344759
• (3,4-Dichlorophenyl)(4-pyridinyl)methanone #
• SCHEMBL11639337

• Inchi： 1S/C12H7Cl2NO/c13-10-2-1-9(7-11(10)14)12(16)8-3-5-15-6-4-8/h1-7H
• InChI Key： MYNUUPOPJUCZCU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1C=CN=CC=1)=O)Cl

Computed Properties

• Exact Mass: 250.99061
• Monoisotopic Mass: 250.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96